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Quantitative Antioxidant Activity: A Tabular
Comparison
The antioxidant potential of a compound is often quantified by its ability to scavenge synthetic

free radicals in various in vitro assays. The half-maximal inhibitory concentration (IC50) is a

standard measure, representing the concentration of the antioxidant required to scavenge 50%

of the free radicals. A lower IC50 value indicates a higher antioxidant potency.

While extensive quantitative data is available for quercetin, direct IC50 values for arcapillin
(also known as chrysosplenetin B) are notably scarce in publicly accessible literature. The

following tables summarize the available IC50 values for quercetin from two common

antioxidant assays: DPPH (2,2-diphenyl-1-picrylhydrazyl) and ABTS (2,2'-azino-bis(3-

ethylbenzothiazoline-6-sulfonic acid)).

Table 1: DPPH Radical Scavenging Activity of Quercetin

Compound IC50 (µM) IC50 (µg/mL) Reference

Quercetin
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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